Cas no 65365-15-3 (Z-3-(1-naphthyl)-L-alanine)

• Product Name: Z-3-(1-naphthyl)-L-alanine
• CAS No: 65365-15-3
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• MDL: MFCD00238419
• CID: 501550
• PubChem ID: 7020250
• Update Time: 2025-10-31

Z-3-(1-naphthyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanoicacid, a-[[(phenylmethoxy)carbonyl]amino]-,(aS)-
• Z-3-(1-Naphthyl)-L-Alanine
• CBZ-3-(1-NAPHTHYL)-L-ALA
• Z-1-Nal-OH
• (S)-N-Cbz-1-naphthylalanine
• 2S-2-benzyloxycarbonylamino-2-(naphth-1-yl)methyl-acetic acid
• Acetic acid, butoxy[[(phenylmethoxy)carbonyl]amino]-, butyl ester
• benzyloxycarbonyl-L-< 3-(1-naphthyl)> alanine
• CTK1F0246
• N-benzyloxycarbonyl-(S)-3-(1-naphthyl)alanine
• N-benzyloxycarbonyl-2-n-butoxyglycine n-butyl ester
• N-benzyloxycarbonyl-3-(1-naphthyl)-L-alanine
• N-benzyloxycarbonyl-L-1-naphthylalanine
• HNYQEAGTPQSPLT-IBGZPJMESA-N
• AKOS027383178
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-(NAPHTHALEN-1-YL)PROPANOIC ACID
• (2S)-3-naphthalen-1-yl-2-(phenylmethoxycarbonylamino)propanoic acid
• (S)-2-(benzyloxycarbonylamino)-3-(naphthalen-1-yl)propanoic acid
• Z-Ala(1-Naph)-OH
• s12073
• AS-54560
• MFCD00238419
• EN300-6747205
• 1-Naphthalenepropanoicacid,a-[[(phenylmethoxy)carbonyl]amino]-,(as)-
• 65365-15-3
• (S)-2-(((Benzyloxy)carbonyl)amino)-3-(naphthalen-1-yl)propanoic acid
• SCHEMBL7444765
• Z-3-(1-naphthyl)-L-alanine

• MDL： MFCD00238419
• Inchi： 1S/C21H19NO4/c23-20(24)19(22-21(25)26-14-15-7-2-1-3-8-15)13-17-11-6-10-16-9-4-5-12-18(16)17/h1-12,19H,13-14H2,(H,22,25)(H,23,24)/t19-/m0/s1
• InChI Key： HNYQEAGTPQSPLT-IBGZPJMESA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 4.15280

Z-3-(1-naphthyl)-L-alanine Security Information

• Storage Condition：Store in cold storage.

Additional information on Z-3-(1-naphthyl)-L-alanine

Z-3-(1-naphthyl)-L-alanine (CAS No. 65365-15-3): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Z-3-(1-naphthyl)-L-alanine, identified by the chemical compound code CAS No. 65365-15-3, represents a significant molecule in the realm of chemical biology and medicinal chemistry. This compound, characterized by its unique structural motif—a combination of a naphthyl group and an L-alanine residue—has garnered considerable attention due to its potential applications in various biochemical and pharmacological contexts. The naphthyl moiety, known for its aromatic stability and diverse electronic properties, when conjugated with L-alanine, a fundamental amino acid, introduces novel functionalities that make this compound a valuable scaffold for synthetic and therapeutic explorations.

The structural integrity of Z-3-(1-naphthyl)-L-alanine is defined by its chiral center at the L-alanine moiety, which imparts optical activity and influences its interactions with biological targets. This chirality is particularly crucial in medicinal chemistry, where enantiomeric purity can significantly affect pharmacological outcomes. The presence of the naphthyl group further enhances the compound's versatility, allowing for modifications such as halogenation, alkylation, or functionalization at various positions along the aromatic ring. These attributes make Z-3-(1-naphthyl)-L-alanine a versatile building block for designing molecules with tailored biological activities.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Z-3-(1-naphthyl)-L-alanine and biological systems. These studies have highlighted the compound's potential as an intermediate in the synthesis of enzyme inhibitors, receptor ligands, and even as a component in drug delivery systems. The aromatic nature of the naphthyl group enables π-stacking interactions with biomolecules, while the L-alanine segment allows for hydrogen bonding and other non-covalent interactions essential for molecular recognition.

One of the most compelling areas of research involving Z-3-(1-naphthyl)-L-alanine is its application in the development of targeted therapeutics. The compound's structural features have been leveraged to design molecules that interact specifically with disease-related proteins or enzymes. For instance, derivatives of Z-3-(1-naphthyl)-L-alanine have shown promise in inhibiting proteases involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as arthritis or autoimmune disorders. Furthermore, the ability to modify both the naphthyl and alanine moieties allows researchers to fine-tune pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.

The role of Z-3-(1-naphthyl)-L-alanine in drug discovery has been further underscored by its use as a precursor in peptide mimetics. Peptide-based drugs offer numerous advantages due to their high specificity and efficacy; however, their susceptibility to enzymatic degradation often limits their clinical utility. By incorporating Z-3-(1-naphthyl)-L-alanine into peptide mimetics, researchers can enhance resistance to degradation while maintaining binding affinity to target receptors. This approach has been particularly effective in developing treatments for neurological disorders, where blood-brain barrier penetration is a critical challenge.

Recent studies have also explored the potential of Z-3-(1-naphthyl)-L-alanine as a fluorescent probe in bioimaging applications. The naphthyl group's inherent fluorescence properties can be harnessed to develop probes that monitor biological processes in real-time. These probes have found utility in cellular imaging, allowing researchers to visualize dynamic events such as protein-protein interactions or metabolic pathways with high precision. The combination of structural stability provided by the naphthyl moiety and functional versatility offered by the alanine residue makes Z-3-(1-naphthyl)-L-alanine an ideal candidate for such innovative applications.

The synthetic methodologies for preparing Z-3-(1-naphthyl)-L-alanine have evolved significantly over time, reflecting broader trends in organic synthesis. Modern approaches often employ catalytic methods that enhance efficiency and reduce environmental impact. For instance, asymmetric catalysis has been utilized to achieve high enantiomeric excess during the synthesis of L-alanine derivatives, ensuring that the final product meets stringent pharmaceutical standards. Additionally, green chemistry principles have guided efforts to develop solvent-free or aqueous-based synthetic routes, minimizing waste and improving sustainability.

The future prospects for Z-3-(1-naphthyl)-L-alanine are promising, with ongoing research exploring new applications across multiple disciplines. In material science, for example, derivatives of this compound have been investigated as components in organic electronics due to their ability to form stable π-conjugated systems. In nanotechnology, functionalized versions of Z-3-(1-naphthyl)-L-alanine have been incorporated into nanoparticles designed for targeted drug delivery or diagnostic imaging.

As our understanding of biological systems continues to expand, so too will the applications of Z-3-(1-naphthyl)-L-alanine. Its unique structural features—combining aromatic stability with chiral functionality—position it as a cornerstone molecule in chemical biology and medicinal chemistry. Whether used as a building block for drug design or as a tool for biochemical investigation, Z-3-(1-naphthyl)-L-alanine (CAS No. 65365-15-3) remains at the forefront of innovation, offering new possibilities for advancing health sciences and biotechnology.